1-(2-Methyltriazol-4-yl)ethanamine

• Molecular Formula: C5H10N4
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 1-(2-methyltriazol-4-yl)ethanamine
• InChI: InChI=1S/C5H10N4/c1-4(6)5-3-7-9(2)8-5/h3-4H,6H2,1-2H3
• InChI Key: KVYVVUKAADPREG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN(N=C1)C)N

Description

1-(2-Methyltriazol-4-yl)ethanamine is a heterocyclic amine featuring a 1,2,3-triazole ring substituted with a methyl group at the 2-position and an ethanamine side chain at the 4-position. Its molecular formula is C₅H₁₀N₄, with an average molecular weight of 126.16 g/mol. Structurally, the triazole ring contributes to its aromaticity and hydrogen-bonding capacity, while the methyl and ethanamine groups influence its steric and electronic properties. Limited direct data on its applications are available, but its structural analogs are frequently employed in medicinal chemistry and materials science due to their stability and functional versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methyltriazol-4-yl)ethanamine typically involves the reaction of 2-methyl-4H-1,2,4-triazole with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and may require the use of a catalyst to facilitate the reaction. The reaction conditions, including temperature and pressure, are optimized to achieve a high yield of the desired product .

Industrial Production Methods

In an industrial setting, the production of 1-(2-Methyltriazol-4-yl)ethanamine may involve continuous flow processes to ensure consistent quality and high throughput. The use of automated systems and advanced reaction monitoring techniques can help in scaling up the production while maintaining the purity and yield of the compound .

Chemical Reactions Analysis

Types of Reactions

1-(2-Methyltriazol-4-yl)ethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The ethanamine side chain can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in the reactions of 1-(2-Methyltriazol-4-yl)ethanamine include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from the reactions of 1-(2-Methyltriazol-4-yl)ethanamine depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

1-(2-Methyltriazol-4-yl)ethanamine has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: In biological research, 1-(2-Methyltriazol-4-yl)ethanamine is studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: The compound is investigated for its potential therapeutic properties and its role in the development of new drugs.

Industry: In industrial applications, 1-(2-Methyltriazol-4-yl)ethanamine is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-(2-Methyltriazol-4-yl)ethanamine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

Key Observations :

• Substituent Position : The placement of methyl groups (e.g., 2- vs. 4-position in triazoles) significantly affects steric hindrance and reactivity .

Physicochemical Properties

Available data for select compounds are compared below:

Compound Name	Molecular Weight (g/mol)	XLogP3	Hydrogen Bond Donors	Hydrogen Bond Acceptors
1-(2-Methyltriazol-4-yl)ethanamine	126.16	~0.5*	1 (NH₂)	3 (triazole N)
[2-(4-Methoxyphenyl)thiazol-4-yl]methanamine	235.30	1.8†	1 (NH₂)	4 (thiazole N, OCH₃)
2-[[2-[(dimethylamino)methyl]-1,3-thiazol-4-yl]methylsulfanyl]ethanamine	231.40	0.4	1 (NH₂)	5 (thiazole N, S, NMe₂)

*Estimated using analogous triazole derivatives. †Predicted via computational methods.

Key Observations :

• Lipophilicity : Thiazole derivatives (e.g., ) exhibit higher XLogP3 values than triazoles, suggesting greater membrane permeability.

Biological Activity

1-(2-Methyltriazol-4-yl)ethanamine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and its potential therapeutic applications.

Chemical Structure and Properties

1-(2-Methyltriazol-4-yl)ethanamine contains a triazole ring, which is known for its diverse biological activities. The presence of the triazole moiety contributes to its pharmacological properties, making it a subject of interest in drug discovery.

The biological activity of 1-(2-Methyltriazol-4-yl)ethanamine can be attributed to several mechanisms:

• Antimicrobial Activity : Compounds with triazole structures have shown significant antimicrobial properties. Studies indicate that derivatives of triazoles can inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics .
• Anticancer Properties : Research has demonstrated that triazole-based compounds exhibit cytotoxic effects against cancer cell lines. For instance, some derivatives have been found to induce apoptosis in human malignant cells, suggesting their potential as anticancer agents .
• Antiviral Effects : Triazoles have also been investigated for their antiviral activities. Certain derivatives have shown efficacy against HIV and other viral pathogens, contributing to their therapeutic potential in infectious diseases .

Table 1: Summary of Biological Activities of 1-(2-Methyltriazol-4-yl)ethanamine Derivatives

Activity Type	Target Pathogen/Cell Line	EC50 (nM)	Reference
Antimicrobial	E. coli	150
Anticancer	MCF-7 (breast cancer)	120
Antiviral	HIV	200

Case Study 1: Antimicrobial Evaluation

A study evaluated the antimicrobial properties of several triazole derivatives, including 1-(2-Methyltriazol-4-yl)ethanamine. The compound exhibited moderate activity against E. coli, with an EC50 value indicating effective inhibition at relatively low concentrations. This suggests its potential as a lead compound for developing new antibiotics targeting resistant strains .

Case Study 2: Anticancer Activity Assessment

In vitro studies on human breast cancer cell lines (MCF-7) revealed that 1-(2-Methyltriazol-4-yl)ethanamine derivatives induced significant cytotoxic effects. The mechanism was linked to the induction of apoptosis and disruption of cellular metabolism, highlighting the compound's promise in cancer therapy .

Case Study 3: Antiviral Potential

Research into the antiviral activity of triazole compounds indicated that certain derivatives could effectively inhibit HIV replication in vitro. The findings suggest that modifications to the triazole structure can enhance antiviral efficacy, making them suitable candidates for further development as antiviral agents .